Cas no 178405-44-2 (1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-)
178405-44-2 structure
Product Name:1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
CAS No:178405-44-2
MF:C9H12O3
MW:168.189783096313
CID:1366286
Update Time:2024-08-16
1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
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- Inchi: 1S/C9H12O3/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6,9-12H,1H3
- InChI Key: PIYCCGIPUXJHIW-UHFFFAOYSA-N
- SMILES: CC(C(C1C=CC(O)=CC=1)O)O
Computed Properties
- Exact Mass: 168.07866
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 367.5±27.0 °C(Predicted)
- PSA: 60.69
- pka: 9.99±0.26(Predicted)
1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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